Cas no 33214-19-6 (2-pentyl-1H-imidazole)
2-pentyl-1H-imidazole structure
Product Name:2-pentyl-1H-imidazole
CAS No:33214-19-6
MF:C8H14N2
MW:138.210161685944
CID:1080037
PubChem ID:18695347
Update Time:2025-04-20
2-pentyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-pentyl-1H-imidazole
- SCHEMBL89096
- 33214-19-6
- DTXSID50595653
- AKOS006350517
- Pentylimidazol
- 1H-Imidazole, 2-pentyl-
-
- Inchi: 1S/C8H14N2/c1-2-3-4-5-8-9-6-7-10-8/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key: CHZUJMWAUOTJFG-UHFFFAOYSA-N
- SMILES: N1C=CN=C1CCCCC
Computed Properties
- Exact Mass: 138.115698455g/mol
- Monoisotopic Mass: 138.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 83.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 28.7Ų
2-pentyl-1H-imidazole Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
33214-19-6 (2-pentyl-1H-imidazole) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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